Cas no 1695714-87-4 (5-Bromo-2-methyl-4-propoxyaniline)

• Product Name: 5-Bromo-2-methyl-4-propoxyaniline
• CAS No: 1695714-87-4
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5716924
• PubChem ID: 108170860
• Update Time: 2025-10-31

5-Bromo-2-methyl-4-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• EN300-1295365
• 1695714-87-4
• 5-Bromo-2-methyl-4-propoxyaniline

• Inchi： 1S/C10H14BrNO/c1-3-4-13-10-5-7(2)9(12)6-8(10)11/h5-6H,3-4,12H2,1-2H3
• InChI Key： ODGQVLITSRBXNT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=CC=1OCCC)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Bromo-2-methyl-4-propoxyaniline

5-Bromo-2-methyl-4-propoxyaniline: A Comprehensive Overview

5-Bromo-2-methyl-4-propoxyaniline, also known by its CAS number 1695714-87-4, is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position, a methyl group at the 2-position, and a propoxy group at the 4-position on an aniline backbone. Its chemical formula is C₁₀H₁₃BrN O, and it has a molecular weight of approximately 233.19 g/mol.

The synthesis of 5-Bromo-2-methyl-4-propoxyaniline typically involves multi-step processes that include nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, researchers have explored the use of palladium catalysts to facilitate Suzuki-Miyaura coupling reactions, which are pivotal in constructing the aniline derivative framework.

In terms of chemical properties, 5-Bromo-2-methyl-4-propoxyaniline exhibits high thermal stability and is relatively insoluble in water but soluble in organic solvents such as dichloromethane and ethanol. Its UV-visible spectrum shows strong absorption bands in the range of 270–300 nm, making it suitable for applications in optoelectronic materials. The compound's electronic properties are further enhanced by the electron-donating methyl and propoxy groups, which increase its reactivity in various chemical transformations.

The applications of 5-Bromo-2-methyl-4-propoxyaniline span across multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases, including cancer and neurodegenerative disorders. Recent studies have highlighted its potential as a precursor for designing tyrosinase inhibitors, which are crucial for treating melanoma. Additionally, in the field of materials science, this compound is used to fabricate advanced polymers and organic semiconductors due to its ability to form stable π-conjugated systems.

In terms of environmental impact, researchers have investigated the biodegradation pathways of 5-Bromo-2-methyl-4-propoxyaniline. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydroxylation and demethylation processes. However, its persistence in aquatic environments remains a concern, necessitating further research into eco-friendly disposal methods.

Looking ahead, the demand for 5-Bromo-2-methyl-4-propoxyaniline is expected to grow with advancements in green chemistry and sustainable manufacturing practices. Its role as a key intermediate in drug discovery and material synthesis positions it as a critical compound in the global chemical industry.